Cas no 80866-48-4 (Methyl 3-cyclopropylprop-2-ynoate)

• Product Name: Methyl 3-cyclopropylprop-2-ynoate
• CAS No: 80866-48-4
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD03035227
• CID: 4656506
• PubChem ID: 701378
• Update Time: 2025-06-20

Methyl 3-cyclopropylprop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclopropylprop-2-ynoate
• methyl 3-cyclopropylpropiolate
• methyl 3-cyclopropylpropynoate
• JXHTVVYMKULOIV-UHFFFAOYSA-N
• STK675996
• ZB1172
• cyclopropyl-propynoic acid methyl ester
• Cyclopropylpropyneoic acid methyl ester
• SY214173
• ST4050854
• 2-Propynoic acid, 3-cyclopropyl-, methyl ester
• Cyclopropylpropynoic acid methyl ester
• Methyl 3-cyclopropyl-2-propynoate
• Methyl cyclopropylpropynoate
• 80866-48-4
• MFCD03035227
• SCHEMBL125487
• EN300-266525
• CS-0243634
• AKOS005594179
• AS-60150
• DA-41317
• methyl3-cyclopropylpropiolate
• W15222
• Methyl 3-cyclopropylprop-2-ynoate

• MDL： MFCD03035227
• Inchi： 1S/C7H8O2/c1-9-7(8)5-4-6-2-3-6/h6H,2-3H2,1H3
• InChI Key： JXHTVVYMKULOIV-UHFFFAOYSA-N
• SMILES： O=C(OC)C#CC1CC1

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-cyclopropylprop-2-ynoate

Methyl 3-cyclopropylprop-2-ynoate (CAS No. 80866-48-4): A Comprehensive Overview

Methyl 3-cyclopropylprop-2-ynoate (CAS No. 80866-48-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a pivotal role in various synthetic applications and has been the subject of extensive studies due to its potential in drug development and material science.

The molecular structure of Methyl 3-cyclopropylprop-2-ynoate consists of a cyanoacetic acid derivative with a cyclopropyl substituent, making it a versatile intermediate in organic synthesis. The presence of the triple bond and the cyclopropyl group contributes to its reactivity, enabling it to participate in a wide range of chemical transformations. These properties have made it a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

In recent years, there has been a growing interest in the applications of Methyl 3-cyclopropylprop-2-ynoate in medicinal chemistry. Researchers have explored its potential as a precursor for the development of novel therapeutic agents. The compound's ability to undergo various reactions, such as nucleophilic addition and condensation reactions, allows for the creation of diverse pharmacophores. This flexibility has been exploited in the synthesis of molecules targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of Methyl 3-cyclopropylprop-2-ynoate is its role in the development of heterocyclic compounds. Heterocycles are essential components of many drugs due to their ability to mimic natural biological structures and interact with biological targets. The cyanoacetic acid moiety in Methyl 3-cyclopropylprop-2-ynoate can be easily functionalized to introduce nitrogen-containing heterocycles, such as pyridines and pyrimidines. These heterocycles are known for their broad spectrum of biological activities and have been successfully incorporated into numerous drug candidates.

Recent studies have also highlighted the utility of Methyl 3-cyclopropylprop-2-ynoate in polymer chemistry. The compound's reactivity with various monomers allows for the synthesis of polymers with tailored properties. These polymers find applications in materials science, particularly in the development of advanced coatings, adhesives, and biodegradable materials. The cyclopropyl group, in particular, contributes to the stability and durability of these polymers, making them suitable for demanding industrial applications.

The synthesis of Methyl 3-cyclopropylprop-2-ynoate is another area where significant research has been conducted. Efficient synthetic routes are crucial for ensuring high yields and purity, which are essential for pharmaceutical applications. Researchers have developed novel catalytic methods that enhance the selectivity and efficiency of the synthesis process. These advancements not only improve the accessibility of Methyl 3-cyclopropylprop-2-ynoate but also contribute to sustainable chemical practices by minimizing waste and reducing energy consumption.

In conclusion, Methyl 3-cyclopropylprop-2-ynoate (CAS No. 80866-48-4) is a multifaceted compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate in organic synthesis, enabling the creation of complex molecules with potential therapeutic benefits. The ongoing research into its applications continues to expand its utility, making it a cornerstone in modern chemical research.